Cas no 104315-56-2 (3-methoxy-1-benzofuran-2-carboxylic acid)

• Product Name: 3-methoxy-1-benzofuran-2-carboxylic acid
• CAS No: 104315-56-2
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• MDL: MFCD14280955
• CID: 1147818
• PubChem ID: 13554779
• Update Time: 2025-05-19

3-methoxy-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 3-methoxy-
• L'acide methoxy-3 benzofurannecarboxylique-2
• 3-methoxy-1-benzofuran-2-carboxylic acid
• 3-methoxybenzofuran-2-carboxylicacid
• 3-methoxybenzofuran-2-carboxylic acid
• AS-40399
• methoxybenzofuran-2-carboxylic acid
• MFCD14280955
• SCHEMBL1760957
• 104315-56-2
• MZOCFIBSONGMJF-UHFFFAOYSA-N
• AKOS000265227
• EN300-155344
• DB-218119
• Z1201627624
• CS-0062559
• DTXSID20876224

• MDL： MFCD14280955
• Inchi： 1S/C10H8O4/c1-13-8-6-4-2-3-5-7(6)14-9(8)10(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： MZOCFIBSONGMJF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C2C=CC=CC1=2)OC

Computed Properties

• Exact Mass: 192.04224
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 59.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-methoxy-1-benzofuran-2-carboxylic acid

Recent Advances in the Study of 3-Methoxy-1-benzofuran-2-carboxylic acid (CAS: 104315-56-2)

3-Methoxy-1-benzofuran-2-carboxylic acid (CAS: 104315-56-2) is a benzofuran derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique benzofuran scaffold and methoxy substitution, has been the subject of numerous studies exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The following research brief consolidates the latest findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and structural modification of 3-methoxy-1-benzofuran-2-carboxylic acid to enhance its bioactivity and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising inhibitory effects against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The study utilized molecular docking and in vitro assays to elucidate the compound's mechanism of action, revealing its high affinity for cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response.

In addition to its anti-inflammatory properties, 3-methoxy-1-benzofuran-2-carboxylic acid has also been investigated for its role in cancer therapy. A preprint article from BioRxiv (2024) reported that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The researchers attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway, as evidenced by flow cytometry and Western blot analyses. These findings underscore the compound's potential as a scaffold for developing novel anticancer agents.

The synthetic accessibility of 3-methoxy-1-benzofuran-2-carboxylic acid has also been a topic of interest. A recent publication in Organic Letters (2023) described an efficient, one-pot synthesis method for this compound, utilizing palladium-catalyzed coupling reactions. This method offers a scalable and cost-effective approach to producing the compound in high yields, which is critical for further pharmacological evaluations and industrial applications. The study also highlighted the compound's stability under various conditions, making it a viable candidate for large-scale production.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. A review article in Expert Opinion on Drug Discovery (2024) emphasized the need for further structural optimization and in vivo studies to fully realize the therapeutic potential of 3-methoxy-1-benzofuran-2-carboxylic acid. The article also discussed the importance of understanding the compound's metabolic pathways and potential drug-drug interactions, which are critical for its development into a clinically viable drug.

In conclusion, 3-methoxy-1-benzofuran-2-carboxylic acid (CAS: 104315-56-2) represents a promising candidate in the field of medicinal chemistry, with demonstrated anti-inflammatory and anticancer properties. Ongoing research aims to address its limitations and explore its full therapeutic potential. The compound's synthetic accessibility and structural versatility further enhance its appeal as a scaffold for drug development. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.